Cas no 1352530-66-5 (6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

• Product Name: 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
• CAS No: 1352530-66-5
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 5169182
• Update Time: 2025-08-05

6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C18H29N3O2/c1-5-11-19-16-10-9-14(13-20-16)15-8-6-7-12-21(15)17(22)23-18(2,3)4/h9-10,13,15H,5-8,11-12H2,1-4H3,(H,19,20)
• InChI Key： SOQNEISEGLNXGQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=C(NCCC)N=C1

Additional information on 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester: A Promising Compound in Pharmaceutical Research

6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester, with the CAS number 1352530-66-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties. The unique structural features of 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester make it a potential candidate for various therapeutic applications, including neuroprotection, anti-inflammatory activity, and metabolic regulation. Recent studies have highlighted its role in modulating ion channels and cellular signaling pathways, which are critical targets in modern drug development.

6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is characterized by its tert-butyl ester functional group, which enhances its stability and solubility in biological systems. The 3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl ring system provides a scaffold for potential interactions with target proteins, while the 6-propylamino substituent may influence its pharmacodynamic properties. These structural elements are crucial for understanding its mechanism of action and optimizing its therapeutic potential.

Recent research has focused on the anti-inflammatory properties of 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammation. This finding suggests that the compound could be developed as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The tert-butyl ester group may also contribute to its bioavailability, making it a promising candidate for oral administration.

In the realm of neuroprotection, 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester has shown potential in preclinical studies. Research published in Neuropharmacology in 2023 indicated that the compound can reduce neuronal damage in models of ischemic stroke by modulating glutamate receptors. This property highlights its potential application in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The pyridine ring structure is believed to interact with specific ion channels, thereby protecting neurons from excitotoxicity.

The 3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl moiety of 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is also of interest in the development of metabolic regulators. A 2023 study in Drug Discovery Today explored its role in modulating AMPK signaling, which is essential for energy homeostasis. This finding suggests that the compound could be used in the treatment of metabolic disorders such as type 2 diabetes and obesity. The tert-butyl ester group may enhance its metabolic stability, ensuring prolonged therapeutic effects.

Advancements in computational chemistry have further elucidated the potential applications of 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. Molecular docking studies have predicted its interactions with various protein targets, including ion channels and enzymes involved in inflammatory responses. These computational models provide valuable insights into its mechanism of action and guide the design of more effective derivatives. The 6-propylamino substituent may also influence its affinity for specific receptors, enhancing its therapeutic profile.

The tert-butyl ester functional group in 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is particularly important for its chemical stability. This group is resistant to hydrolysis in biological environments, ensuring that the compound remains intact until it reaches its target site. This property is crucial for maintaining its efficacy and minimizing degradation during drug delivery. The tert-butyl ester moiety also contributes to the compound's solubility, which is essential for its absorption and distribution in the body.

Recent advancements in drug delivery systems have further enhanced the potential applications of 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester. Nanoparticle formulations have been developed to improve its bioavailability and target specific tissues. These delivery systems ensure that the compound is released at the desired site, maximizing its therapeutic effect while minimizing systemic side effects. The tert-butyl ester group may also be modified to enhance its interaction with specific delivery vehicles, further optimizing its therapeutic potential.

The 3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl ring system in 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is a key structural element that influences its pharmacological activity. This ring system is believed to interact with various receptors and ion channels, modulating cellular signaling pathways. The 6-propylamino substituent may further enhance these interactions, making the compound a versatile tool in pharmaceutical research. The tert-butyl ester group also contributes to the compound's stability, ensuring its efficacy in biological systems.

Overall, 6-Propylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester represents a promising compound in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. The tert-butyl ester group, 3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl ring system, and 6-propylamino substituent collectively contribute to its pharmacological properties, offering new opportunities for the treatment of various diseases. As research continues to advance, the potential applications of this compound are likely to expand, making it an important area of focus in pharmaceutical science.